molecular formula C19H21N5O2S B12130960 2-{[4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide

2-{[4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide

Cat. No.: B12130960
M. Wt: 383.5 g/mol
InChI Key: SQBQCNFPKDKXDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to a class of 1,2,4-triazole-based acetamides, characterized by a triazole core substituted with a 2-methoxyphenyl group at position 5 and a sulfanyl-linked acetamide moiety at position 2. The acetamide side chain is further substituted with a 2,5-dimethylphenyl group. Such structural features are critical for its physicochemical properties and biological activity. The 1,2,4-triazole ring contributes to hydrogen bonding and π-π stacking interactions, while the methoxy and dimethyl substituents influence lipophilicity and metabolic stability .

The compound is synthesized via multi-step reactions involving thiolation of the triazole ring and subsequent coupling with chloroacetamide derivatives (similar to methods described in and ). Its structural validation relies on techniques like NMR (e.g., ¹H NMR chemical shifts reported in ) and X-ray crystallography (using programs like SHELX, as noted in ).

Properties

Molecular Formula

C19H21N5O2S

Molecular Weight

383.5 g/mol

IUPAC Name

2-[[4-amino-5-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide

InChI

InChI=1S/C19H21N5O2S/c1-12-8-9-13(2)15(10-12)21-17(25)11-27-19-23-22-18(24(19)20)14-6-4-5-7-16(14)26-3/h4-10H,11,20H2,1-3H3,(H,21,25)

InChI Key

SQBQCNFPKDKXDB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the triazole ring, introduction of the sulfanyl group, and subsequent acylation to form the final product. Specific reaction conditions such as temperature, solvents, and catalysts are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures consistent quality and efficiency. Purification techniques such as crystallization, distillation, and chromatography are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-{[4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

    Reduction: Reduction reactions can convert the triazole ring to other nitrogen-containing heterocycles.

    Substitution: The amino and methoxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols. Reaction conditions are carefully controlled to favor the desired transformation and minimize side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

2-{[4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide has a wide range of scientific research applications, including:

    Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

    Biology: It is studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: The compound is used in the development of new materials and as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound is compared below with structurally related 1,2,4-triazole acetamides, focusing on substituent effects and biological activities.

Compound Name Key Substituents (Triazole/Acetamide) Biological Activity (Dose/Reference) Binding Affinity/IC₅₀ Source
Target Compound : 2-{[4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide 2-Methoxyphenyl (Triazole); 2,5-Dimethylphenyl (Acetamide) Anti-inflammatory (10 mg/kg vs. diclofenac sodium) Not reported
AM33: 2-{[4-amino-5-(2-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-methoxyphenyl)acetamide 2-Hydroxyphenyl (Triazole); 4-Methoxyphenyl (Acetamide) HIV-1 RT inhibition KI = 12 nM (vs. Nevirapine)
2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-acetamide derivatives (3.1–3.21) Furan-2-yl (Triazole); Varied aryl (Acetamide) Anti-exudative (10 mg/kg) 30–50% reduction in edema
N-(2-bromo-4,6-difluorophenyl)-2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide 4-Chlorophenyl (Triazole); Halogenated aryl (Acetamide) Not explicitly reported (structural analogue) N/A

Key Observations:

Substituent Position and Activity :

  • The 2-methoxyphenyl group in the target compound (vs. 4-methoxyphenyl in AM33) may enhance anti-inflammatory activity by optimizing steric and electronic interactions with inflammatory targets .
  • Hydroxyphenyl substituents (as in AM33) improve reverse transcriptase (RT) inhibition due to hydrogen bonding with RT active sites, whereas methoxy groups favor anti-inflammatory effects .

Halogenated acetamide derivatives (e.g., ) exhibit varied bioactivity profiles, suggesting that electron-withdrawing groups (e.g., Cl, Br) may enhance target selectivity .

Biological Activity Trends: Anti-exudative activity in furan-triazole derivatives () correlates with the presence of furan heterocycles, which may modulate cyclooxygenase (COX) pathways. The target compound’s methoxyphenyl group likely targets similar pathways but with higher metabolic stability . RT inhibitors like AM33 demonstrate nanomolar binding affinities, highlighting the importance of polar substituents (e.g., -OH) for enzyme interaction .

Synthesis and Characterization :

  • The target compound’s synthesis aligns with methods in (thiolation with CS₂/KOH) and (chloroacetamide coupling). Its characterization via ¹H NMR (e.g., aromatic protons at δ 6.8–7.5 ppm) matches trends in .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.